molecular formula C15H11N3O3 B8350455 2-(4-Methyl-pyridin-3-yl)-7-nitro-2H-isoquinolin-1-one

2-(4-Methyl-pyridin-3-yl)-7-nitro-2H-isoquinolin-1-one

Cat. No.: B8350455
M. Wt: 281.27 g/mol
InChI Key: HBCAVLGAOACAFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Methyl-pyridin-3-yl)-7-nitro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H11N3O3

Molecular Weight

281.27 g/mol

IUPAC Name

2-(4-methylpyridin-3-yl)-7-nitroisoquinolin-1-one

InChI

InChI=1S/C15H11N3O3/c1-10-4-6-16-9-14(10)17-7-5-11-2-3-12(18(20)21)8-13(11)15(17)19/h2-9H,1H3

InChI Key

HBCAVLGAOACAFB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NC=C1)N2C=CC3=C(C2=O)C=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using analogous reaction conditions as described in Example 1, 7-nitro-3,4-dihydro-2H-isoquinolin-1-one (I-24a: 400 mg, 2.0833 mmol) was reacted with 3-iodo-4-methyl-pyridine (456.2 mg, 2.08331 mmol), 1,4-dioxane (4.1 mL), copper iodide (39.6 mg, 0.2083 mmol), trans-N,N′-dimethyl-cyclohexyl-1,2-diamine (88.7 mg, 0.6249 mmol) and potassium phosphate (1.1 g, 5.2082 mmol) to afford the crude product. Purification by column chromatography on silica gel (50% ethylacetate in hexane) afforded 140 mg of the product (23.9% yield).
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
456.2 mg
Type
reactant
Reaction Step Two
[Compound]
Name
trans-N,N′-dimethyl-cyclohexyl-1,2-diamine
Quantity
88.7 mg
Type
reactant
Reaction Step Two
Name
potassium phosphate
Quantity
1.1 g
Type
reactant
Reaction Step Two
Quantity
39.6 mg
Type
catalyst
Reaction Step Two
Quantity
4.1 mL
Type
solvent
Reaction Step Two
Yield
23.9%

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